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Compound of Interest

Compound Name: 2-Methylbenzoate

Cat. No.: B1238997

The following guide provides essential safety and logistical information for the proper disposal
of 2-Methylbenzoate, intended for researchers, scientists, and drug development
professionals. This procedure ensures that the chemical is handled in a manner that prioritizes
laboratory safety and environmental protection, in accordance with regulations.

Immediate Safety Considerations

Before handling 2-Methylbenzoate for disposal, it is crucial to consult the Safety Data Sheet
(SDS) specific to the compound in your inventory. 2-Methylbenzoate is generally classified as
a combustible liquid that is harmful if swallowed and poses risks to aquatic life.[1][2][3] It may
also be a suspected reproductive toxin.[1][4] Always wear appropriate Personal Protective
Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[1][2]
Ensure work is conducted in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of vapors.[3][5][6] Keep the chemical away from heat, sparks, and open flames.[1][7]

Step-by-Step Disposal Protocol

1. Waste ldentification and Classification:

o Determine if the waste is hazardous. As the generator of the waste, you are responsible for
determining if it meets the criteria for hazardous waste according to federal, state, and local
regulations.[3][8] The Resource Conservation and Recovery Act (RCRA) is the primary
federal law regulating hazardous waste in the United States.[9][10]
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Do not mix 2-Methylbenzoate waste with other chemical waste streams unless specifically
permitted by your institution's hazardous waste program.[1] Keeping waste streams separate
prevents unintended chemical reactions and facilitates proper disposal.

. Packaging and Labeling:

Use a designated and appropriate waste container. The container must be chemically
compatible with 2-Methylbenzoate and in good condition with a securely sealing lid.[11] If
possible, use the original container.[1]

Label the container clearly. The label should read "Hazardous Waste" and clearly identify the
contents as "2-Methylbenzoate Waste."[10] Include the approximate concentration and any
other components mixed with it.

Do not overfill the container. Leave adequate headspace (at least 10%) to allow for
expansion of vapors.

. Storage of Chemical Waste:

Store the sealed waste container in a designated satellite accumulation area. This area
should be secure, well-ventilated, and away from ignition sources.[7]

Ensure proper segregation. Store the 2-Methylbenzoate waste away from incompatible
materials, such as strong oxidizing agents, acids, and bases.[5][12]

. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.

All waste must be handled in accordance with local, state, and federal regulations.[13] Final
disposal must be conducted at a licensed and approved waste disposal facility.[1][3] Never
pour 2-Methylbenzoate down the drain or dispose of it in regular trash.[1][5][14]

. Spill and Emergency Procedures:

In the event of a spill, evacuate the immediate area.
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» Wearing appropriate PPE, contain the spill using an inert absorbent material like sand,
vermiculite, or a commercial chemical absorbent.[12][13]

» Collect the contaminated absorbent material using non-sparking tools and place it in a
sealed, labeled container for disposal as hazardous waste.[12]

» Ventilate the area and wash the spill site after the material has been removed.[12]

Quantitative Data for Methyl Benzoate

The following table summarizes key quantitative data for Methyl Benzoate (CAS No. 93-58-3),
a common form of a methylbenzoate ester. This data is critical for a comprehensive risk

assessment.
Property Value Reference(s)
Chemical Formula CsHsO2 [1]
Molecular Weight 136.15 g/mol [1]
Appearance Liquid [7]
Boiling Point 199 °C (390.2 °F) [7]
Melting Point -12.3°C (9.9 °F) [7]
Specific Gravity 1.094 (Water = 1) [7]
Vapor Density 4.7 (Air = 1) [7]
Acute Oral Toxicity (LD50) 1177 mg/kg (Rat) [7]
Hazard Statements H227, H302, H361, H402 [1]

Experimental Protocols

This document provides operational guidance rather than detailing specific experimental
protocols that produce 2-Methylbenzoate as a waste product. The disposal procedures
outlined above are universally applicable following any experiment that utilizes or generates
this compound. Researchers must integrate this disposal plan directly into their experimental
workflow to ensure safety and compliance.
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Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-Methylbenzoate
waste in a laboratory setting.

Assess Waste Stream
(Unused Product, Contaminated Material)

:

Consult SDS and Local Regulations

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Prepare Waste Container
(Chemically Compatible, Secure Lid)

Label Container

(‘Hazardous Waste', Chemical Name)

Transfer Waste to Container
(Use Funnel, Avoid Spills)

Store in Designated Area
(Ventilated, Segregated, Secure)

Schedule Professional Disposal
(Contact EHS Office)
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Caption: Workflow for the safe disposal of 2-Methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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